BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: N-(Methoxymethyl)-4-
methylaniline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-(Methoxymethyl)-4-
Compound Name:

methylaniline
CAS No.: 88919-94-2
Cat. No.: B14144594

Get Quote

Executive Summary

N-(Methoxymethyl)-4-methylaniline (also known as N-(Methoxymethyl)-p-toluidine) is a
reactive hemiaminal ether intermediate formed during the condensation of p-toluidine,
formaldehyde, and methanol. Unlike stable commercial reagents, this compound typically
exists in a dynamic equilibrium or as a transient species that rapidly trimerizes into 1,3,5-tris(4-
methylphenyl)hexahydro-1,3,5-triazine.

This guide details the chemical identity, synthesis pathways, and industrial utility of this
intermediate, specifically in the context of amine protection, Mannich base chemistry, and
polymer adhesion promotion.

Part 1: Chemical Identity & Classification[1]
Nomenclature & Identifiers

Due to its reactive nature, the isolated hemiaminal ether is rarely assigned a unique
commercial CAS number. It is most frequently indexed under its stable trimeric form or as a
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reaction product mixture.

Attribute Detail

Chemical Name N-(Methoxymethyl)-4-methylaniline
N-(Methoxymethyl)-p-toluidine; N-

Synonyms )
Methoxymethyl-4-aminotoluene

Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol

Target CAS (Intermediate) Not commercially listed (Transient)

_ 6639-47-0 (1,3,5-tris(4-
Stable Trimer CAS

methylphenyl)hexahydro-1,3,5-triazine)

) 68411-63-2 (Formaldehyde, reaction products
Reaction Product CAS ) o ) )
with o-toluidine - Analogous Industrial Mixture)

Structural Characteristics

The molecule features a secondary amine nitrogen attached to a p-tolyl group and a
methoxymethyl moiety (

). This

linkage characterizes it as a hemiaminal ether, a class of compounds known for acting as
"masked” imines or formaldehyde donors.

SMILES:COCNCclccc(C)ccl InChlKey: (Theoretical) XYJKJIKA... (Variable due to stability)

Part 2: Synthesis & Reaction Dynamics
Formation Mechanism

The synthesis involves the N-alkoxymethylation of p-toluidine via a Mannich-type
condensation. The reaction is reversible and sensitive to pH and water content.

Protocol:
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» Reagents: p-Toluidine (1.0 eq), Paraformaldehyde (1.0-1.2 eq), Methanol (Solvent/Reactant).

» Conditions: Reflux in anhydrous methanol with a catalytic amount of base (e.g., NaOH) or
acid, followed by vacuum distillation (if isolating the ether) or crystallization (if targeting the
trimer).

 Critical Control: The presence of water shifts the equilibrium back to the starting materials or
promotes polymerization.

Reaction Pathway Diagram

The following diagram illustrates the equilibrium between the monomeric hemiaminal ether, the
Schiff base (imine), and the stable hexahydrotriazine trimer.

N-(Methoxymethyl)-4-methylaniline
—> (Hemiaminal Ether)
| 2.H20 (Hydrolysis) _ | [Transient Intermediate]

1,3,5-Tris(4-methylphenyl)
hexahydro-1,3,5-triazine
- (Stable Product)

- H20

N-Methylene-4-methylaniline

p-Toluidine + CH20 + MeOH (Schiff Base)

Click to download full resolution via product page

Figure 1: Reaction pathway showing the conversion of precursors to the hemiaminal ether and
its subsequent equilibrium with the imine and stable trimer.

Part 3: Applications & Utility
Latent Formaldehyde Source

In industrial applications, N-(methoxymethyl) anilines function as latent formaldehyde
generators. Under thermal or acidic stress, the

bond cleaves, releasing formaldehyde in situ.

o Use Case: Cross-linking agent in phenolic resins and tire rubber compounds (adhesion
promoters).

e Mechanism: The released formaldehyde reacts with resorcinol or other nucleophiles to form
methylene bridges, reinforcing the polymer network.
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Protecting Group Chemistry

The methoxymethyl (MOM) group is a standard protecting group for amines.
« Stability: Stable to basic conditions.

e Deprotection: Removed using mild acid (e.g., dilute HCI or TFA) to regenerate the free
amine.

¢ Synthetic Utility: Allows p-toluidine to undergo lithiation or other modifications on the
aromatic ring without interference from the N-H proton.

Precursor to Troger’s Base

Condensation of p-toluidine with formaldehyde in strong acid (e.g., HCI or TFA) bypasses the
triazine to form Troger’s Base (2,8-dimethyl-6H,12H-5,11-methanodibenzo(b,f][1,5]diazocine), a
V-shaped molecule used in supramolecular chemistry and enantioselective catalysis.

Part 4: Safety & Handling (E-E-A-T)[1]
Toxicology Profile

As a derivative of p-toluidine, this compound must be handled with extreme caution.

» p-Toluidine Hazard: Classified as toxic by inhalation, skin contact, and ingestion. Known to
cause methemoglobinemia (cyanosis) and is a suspected human carcinogen (IARC Group
2B).

o Formaldehyde Hazard: Hydrolysis releases formaldehyde, a known carcinogen and
sensitizer.

Handling Protocols

o Containment: All weighing and transfers must occur within a certified chemical fume hood.
o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

e Waste Disposal: Segregate as hazardous organic waste. Do not mix with oxidizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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